![molecular formula C15H22BBrN2O4 B2549795 3-Bromo-5-(4-BOC-piperazino)phenylboronic acid CAS No. 2088237-61-8](/img/structure/B2549795.png)
3-Bromo-5-(4-BOC-piperazino)phenylboronic acid
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Description
3-Bromo-5-(4-BOC-piperazino)phenylboronic acid is a useful research compound. Its molecular formula is C15H22BBrN2O4 and its molecular weight is 385.07. The purity is usually 95%.
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Scientific Research Applications
Microwave-mediated Suzuki–Miyaura Cross-Couplings
A study demonstrated the synthesis of Boc-protected (piperazin-1-ylmethyl)biaryls from (Boc-piperazin-1-ylmethyl) phenylboronic acid esters using microwave-mediated Suzuki–Miyaura coupling. This process enables the functionalization of biaryls, offering a pathway for the development of complex organic molecules with potential applications in pharmaceuticals and material science (Spencer et al., 2011).
Synthesis and Crystal Structures of Bisbenzoxaboroles
The synthesis and structural analysis of highly biologically active bisbenzoxaboroles and their phenylboronic acid analogs were described. These compounds, incorporating boronic acid functionalities, showcase unique molecular architectures, hinting at their utility in designing new materials and biologically active molecules (Adamczyk-Woźniak et al., 2013).
Fungicidal Activity of Boronic Acid Analogs
Research into 3-piperazine-bis(benzoxaborole) and its bis(phenylboronic acid) analog demonstrated significant fungicidal activity against various filamentous fungi, highlighting the potential for developing new antifungal agents. The presence of the benzoxaborole system was crucial for the antifungal action of these compounds (Wieczorek et al., 2014).
Gene Transfection Enhancement
A study on phenylboronic acid-modified polyethylenimine (PEI) revealed its significantly improved efficiency in gene delivery compared to unmodified PEI. This enhancement was attributed to the boronic acid groups improving DNA condensation ability and facilitating cell uptake, indicating applications in gene therapy (Peng et al., 2010).
Hybrid Triazine-Boron Covalent Organic Frameworks
Research on hybrid triazine-boron two-dimensional covalent organic frameworks (COFs) explored the synthesis, characterization, and theoretical insights into their structures. These COFs, with good porosity and sorption properties, present promising materials for gas storage and separation applications (Gontarczyk et al., 2017).
Properties
IUPAC Name |
[3-bromo-5-[4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-1-yl]phenyl]boronic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22BBrN2O4/c1-15(2,3)23-14(20)19-6-4-18(5-7-19)13-9-11(16(21)22)8-12(17)10-13/h8-10,21-22H,4-7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCAMDOSUSYAJLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=CC(=C1)Br)N2CCN(CC2)C(=O)OC(C)(C)C)(O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22BBrN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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